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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 4-Ethylbenzophenone is critical to ensure laboratory safety, protect the
environment, and maintain regulatory compliance. This compound is recognized as a
hazardous substance due to its potential for skin irritation and its toxicity to aquatic life with
long-lasting effects.[1][2] Adherence to established protocols for hazardous waste management
is therefore mandatory. This guide provides a comprehensive overview of the necessary
procedures for the safe handling and disposal of 4-Ethylbenzophenone in a laboratory setting.

Key Data for Disposal of 4-Ethylbenzophenone

While specific quantitative disposal limits for 4-Ethylbenzophenone are not uniformly
established across all regulatory bodies, the following table summarizes essential data for its
classification and management as hazardous waste. It is crucial to consult your institution's
Environmental Health and Safety (EHS) department and local regulations for specific
requirements.
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Parameter Valuel/lnformation Source
Chemical Formula C15H140 [1]
CAS Number 18220-90-1 [1]

Hazard Class

Skin Irritant, Aquatic Hazard

(long-term)

[1](2]

RCRA Hazardous Waste

Characterization

Likely falls under
"characteristic” wastes due to
toxicity. A specific RCRA waste
code is not explicitly assigned
to 4-Ethylbenzophenone.
However, based on its
properties, it may be classified
under a generic code for toxic
organic compounds if it meets
the toxicity characteristic
leaching procedure (TCLP)
criteria. The generator of the
waste is responsible for this
determination.[3][4][5][6]

EPA Regulations

CERCLA Reportable Quantity
(RQ)

4-Ethylbenzophenone is not
specifically listed with a
reportable quantity in
CERCLA's tables. For unlisted
hazardous substances that
exhibit hazardous
characteristics (such as
toxicity), the default RQ is 100
pounds (45.4 kg).[7][8] Any
release of this quantity or more
within a 24-hour period must
be reported to the National

Response Center.

[7]

Container Compatibility

High-density polyethylene
(HDPE), glass, or other

General Laboratory Safety

Guidelines
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chemically resistant containers
are recommended. Avoid using
containers that may be

degraded by aromatic ketones.

Incineration by a licensed
hazardous waste disposal
) facility is the preferred method. )
Disposal Method o o EPA Regulations
Landfill disposal is highly
restricted for untreated

hazardous organic waste.[9]

Detailed Disposal Protocol

The following step-by-step protocol outlines the proper procedure for the disposal of 4-
Ethylbenzophenone from a laboratory setting. This protocol is based on general principles of
hazardous waste management and should be adapted to comply with institutional and local

regulations.
1. Waste ldentification and Characterization:

» All waste containing 4-Ethylbenzophenone must be classified as hazardous waste.
e This includes pure, unused 4-Ethylbenzophenone, reaction mixtures, contaminated
labware (e.g., gloves, weighing paper, pipette tips), and solutions.

2. Personal Protective Equipment (PPE):

o Before handling waste, ensure appropriate PPE is worn, including:
o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles or a face shield.

e Alaboratory coat.

3. Waste Segregation and Collection:

o Collect 4-Ethylbenzophenone waste in a dedicated, properly labeled hazardous waste
container.

¢ Do not mix with incompatible waste streams. Aromatic ketones should not be mixed with
strong oxidizing agents or strong bases.
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Solid waste (e.g., contaminated gloves, paper towels) should be collected separately from
liquid waste.

. Container Selection and Labeling:

Use a container made of a compatible material, such as amber glass or high-density
polyethylene (HDPE), with a tightly sealing lid.

The container must be clearly labeled with:

The words "Hazardous Waste."

The full chemical name: "4-Ethylbenzophenone.”

The concentration or percentage of 4-Ethylbenzophenone in the waste.

The accumulation start date (the date the first drop of waste was added).

The hazard characteristics (e.g., "Toxic," "Irritant™).

. Waste Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.

The SAA should be at or near the point of generation and under the control of the operator of
the process generating the waste.

Ensure secondary containment is in place to capture any potential leaks or spills.

Keep the waste container closed at all times except when adding waste.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

Provide them with accurate information about the waste composition and volume.

Do not exceed the storage time limits for hazardous waste as defined by your institution and
local regulations.

. Spill and Emergency Procedures:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for organic
compounds.

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container.

Clean the spill area thoroughly.
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» For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-
Ethylbenzophenone.

4-Ethylbenzophenone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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